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Compound of Interest

Compound Name: Alloxanic acid

Cat. No.: B1218109

This document provides a detailed overview of the key physicochemical properties of alloxanic
acid, specifically its molecular weight and acid dissociation constant (pKa). It is intended for
researchers and professionals in the fields of chemistry and drug development, offering concise
data, methodologies for its determination, and visual representations of relevant processes.

Physicochemical Data

The essential quantitative properties of alloxanic acid are summarized below.

Parameter Value Source
Molecular Formula CaHaN20s PubChem[1]
Molecular Weight 160.09 g/mol PubChem[1]
Acid Dissociation Constant

2.24 x 1077 Bartleby[2][3]
(Ka)
pKa 6.64 ChemicalBook[4]
Calculated pKa (from Ka) 6.65

Methodologies and Protocols

1. Determination of Molecular Weight
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The molecular weight of a compound is a fundamental property derived from its molecular
formula. The value presented is the computed molecular weight.

Protocol: Calculation from Molecular Formula

« ldentify the Molecular Formula: The established molecular formula for alloxanic acid is
CaHaN20s.[1]

o Determine Atomic Weights: Obtain the standard atomic weights of the constituent elements
from the periodic table (C =12.011 u, H=1.008 u, N = 14.007 u, O = 15.999 u).

o Calculate Total Mass: Sum the atomic weights of all atoms in the formula:
o Mass=(4xC)+(4xH)+(2xN)+(5x0)
o Mass = (4 x 12.011) + (4 x 1.008) + (2 x 14.007) + (5 x 15.999)
o Mass = 160.09 g/mol

2. Determination of pKa

The pKa is a measure of acid strength. The pKa of alloxanic acid has been experimentally
determined to be approximately 6.64—6.65.[2][3][4] A common and accurate method for
determining the pKa of a weak acid is through potentiometric titration.

Protocol: Potentiometric Titration (General Methodology)

o Preparation: A standard solution of alloxanic acid with a known concentration is prepared in
a suitable solvent, typically deionized water. A standardized solution of a strong base (e.g.,
NaOH) is prepared as the titrant.

« Titration Setup: The alloxanic acid solution is placed in a beaker with a magnetic stirrer. A
calibrated pH electrode is submerged in the solution to monitor the pH continuously. The
titrant (NaOH solution) is added in small, precise increments using a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant. The
process is continued until the pH shows a sharp inflection, indicating the equivalence point
has been passed.
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o Data Analysis: A titration curve is generated by plotting the recorded pH values against the
volume of titrant added.

o pKa Determination: The pKa is determined from the titration curve. It is the pH at the half-
equivalence point, which is the point where exactly half of the acid has been neutralized by
the base. At this specific point, the concentration of the acid [HA] is equal to the
concentration of its conjugate base [A~], and according to the Henderson-Hasselbalch
equation (pH = pKa + log([A~])/[HA])), the pH is equal to the pKa.

Visualizations
Acid-Base Equilibrium of Alloxanic Acid

The following diagram illustrates the dissociation of alloxanic acid (HA) into its conjugate base
(A7) and a proton (H*) in an aqueous solution.

Alloxanic Acid (HA) Dis’iOCiat_i(’: (Ka) Alloxanate (A~) + H*
ssoclation

Click to download full resolution via product page

Dissociation equilibrium of alloxanic acid.

Workflow for pKa Determination via Potentiometric Titration

This diagram outlines the key steps in the experimental determination of a compound's pKa
value using potentiometric titration.
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Workflow for experimental pKa determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Alloxanic Acid: Physicochemical Properties and
Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218109#alloxanic-acid-molecular-weight-and-pka-
value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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